![molecular formula C13H14FN3 B1518041 4-(4-fluorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole CAS No. 1155056-60-2](/img/structure/B1518041.png)
4-(4-fluorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole
Overview
Description
4-(4-Fluorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole (FPPI) is a synthetic compound that has been used in various scientific research applications. It is a versatile and useful molecule that has been studied for its unique properties and applications in various fields. FPPI has been used in the synthesis of pharmaceuticals, as well as in the development of novel drugs. It has also been studied for its biochemical and physiological effects, as well as its mechanisms of action.
Scientific Research Applications
Fluorescence Applications
Fluorescence Switching and pH Sensing Imidazo[1,5-a]pyridinium ions, structurally related to 4-(4-fluorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole, have been studied for their highly emissive and water-soluble properties, making them efficient pH sensors with dual emission pathways. Their fluorescence can be turned on or exhibit a ratiometric response to pH changes, with the emission properties significantly influenced by synthetic modifications of groups conjugated to the core structure (Hutt et al., 2012).
Luminescent Properties in Organic Solvents and Media Imidazo[1,2-a]pyridines and pyrimidines, similar in structure to this compound, have been shown to emit light in organic solvent dilutions and various pH media. These compounds, especially 3-hydroxymethyl derivatives, displayed enhanced fluorescence intensity, offering potential use in biomarkers and photochemical sensors (Velázquez-Olvera et al., 2012).
Large Stokes' Shift in Low-Cost Emitters A series of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, synthesized through a one-pot, three-component reaction, showed absorption and fluorescence spectra with a notable Stokes' shift range, indicating their potential as cost-effective emitters for various applications (Volpi et al., 2017).
Biological and Chemical Sensing Applications
Fluorescent Probes for Membrane Dynamics Imidazo[1,5-a]pyridine-based fluorophores have been synthesized and used as cell membrane probes to study membrane dynamics, hydration, and fluidity. Their compact shape and photophysical properties allowed successful intercalation in the lipid bilayer of liposomes, suggesting their usefulness in monitoring cellular health and biochemical pathways (Renno et al., 2022).
Optical and Material Applications
Near-UV to Deep-Blue Emission in V-shaped Fluorophores Bis-imidazo[1,2-a]pyridine fluorophores, characterized by V-shaped architectures and various substituents, exhibited intense photoluminescence with emissions ranging from near-UV to deep-blue. The nature of the emitting excited state, characterized by nanoseconds lifetime and high radiative rate constant, was modulated by the peripheral substituents, highlighting their potential in optoelectronics (Jouaiti et al., 2022).
Fluorinated Polyamides with Tetraphenyl Imidazole Moieties Novel fluorinated polyamides containing tetraphenyl imidazole moieties exhibited low moisture uptake, good thermal stability, and strong UV–vis absorption, forming low-colored and flexible thin films with high optical transparency. These properties make them suitable for applications requiring materials with good flame retardancy and optical characteristics (Chen et al., 2021).
properties
IUPAC Name |
5-(4-fluorophenyl)-2-pyrrolidin-2-yl-1H-imidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3/c14-10-5-3-9(4-6-10)12-8-16-13(17-12)11-2-1-7-15-11/h3-6,8,11,15H,1-2,7H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALHPQZHCDUZSKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C2=NC=C(N2)C3=CC=C(C=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1155056-60-2 | |
Record name | 4-(4-fluorophenyl)-2-(pyrrolidin-2-yl)-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.